BENGHE Foundational & Exploratory

Check Availability & Pricing

5-Ethyl-5-methyldecane CAS number and
registry information

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 5-Ethyl-5-methyldecane

Cat. No.: B092373

An In-depth Technical Guide to 5-Ethyl-5-
methyldecane

This technical guide provides a comprehensive overview of the chemical and physical
properties, registry information, and potential synthetic routes for 5-Ethyl-5-methyldecane.
The information is intended for researchers, scientists, and professionals in the field of drug
development and chemical synthesis.

Registry Information and Chemical Identifiers

5-Ethyl-5-methyldecane is a saturated, branched-chain alkane. Its fundamental registry
information and chemical identifiers are summarized below.
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Identifier Value Citation
CAS Number 17312-74-2 [1][21[3]
Molecular Formula C13H28 [1][2]
Molecular Weight 184.36 g/mol [1]
IUPAC Name 5-ethyl-5-methyldecane [1]
Canonical SMILES CCCCCC(C)(Cc)ccee [1][2]

InChl=1S/C13H28/c1-5-8-10-

InChl 12-13(4,7-3)11-9-6-2/h5- [1][2]
12H2,1-4H3
METKCQZZZVWWCD-

InChlKey [1]

UHFFFAOYSA-N

Physicochemical Properties

The known physical and chemical properties of 5-Ethyl-5-methyldecane are presented in the
following table. It is important to note that while these values are reported in chemical
databases, detailed experimental protocols for their determination are not readily available in
the cited literature.

Property Value Citation
Density 0.758 g/cm?

Boiling Point 219.7 °C at 760 mmHg

Flash Point 83 °C

Refractive Index 1.425

Vapor Pressure 0.174 mmHg at 25°C

Spectroscopic Data

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/5-Ethyl-5-methyldecane
https://www.guidechem.com/encyclopedia/5-ethyl-5-methyldecane-dic442778.html
https://www.wikidata.org/wiki/Q82914624
https://pubchem.ncbi.nlm.nih.gov/compound/5-Ethyl-5-methyldecane
https://www.guidechem.com/encyclopedia/5-ethyl-5-methyldecane-dic442778.html
https://pubchem.ncbi.nlm.nih.gov/compound/5-Ethyl-5-methyldecane
https://pubchem.ncbi.nlm.nih.gov/compound/5-Ethyl-5-methyldecane
https://pubchem.ncbi.nlm.nih.gov/compound/5-Ethyl-5-methyldecane
https://www.guidechem.com/encyclopedia/5-ethyl-5-methyldecane-dic442778.html
https://pubchem.ncbi.nlm.nih.gov/compound/5-Ethyl-5-methyldecane
https://www.guidechem.com/encyclopedia/5-ethyl-5-methyldecane-dic442778.html
https://pubchem.ncbi.nlm.nih.gov/compound/5-Ethyl-5-methyldecane
https://www.benchchem.com/product/b092373?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092373?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Spectroscopic data is crucial for the structural elucidation and identification of chemical
compounds. While full, high-resolution spectra for 5-Ethyl-5-methyldecane require
subscription access to specialized databases, key mass spectrometry data from the National
Institute of Standards and Technology (NIST) database is publicly available.

Gas Chromatography-Mass Spectrometry (GC-MS) The PubChem entry for 5-Ethyl-5-
methyldecane lists GC-MS data from the NIST Mass Spectrometry Data Center.[1] The most
prominent peaks in the mass spectrum are summarized below.

m/z Description

57 Top Peak

71 2nd Highest Peak
43 3rd Highest Peak

Nuclear Magnetic Resonance (NMR) and Infrared (IR) Spectroscopy Thumbnails and
references to 13C NMR and vapor phase IR spectra are available on databases such as
PubChem and SpectraBase.[1][4] However, detailed experimental parameters such as solvent,
instrument frequency, and sample preparation are not provided in the publicly accessible
information.

Experimental Protocols

Proposed Synthesis of 5-Ethyl-5-methyldecane

A specific, detailed experimental protocol for the synthesis of 5-Ethyl-5-methyldecane is not
described in the surveyed literature. However, a plausible and common method for the
synthesis of tertiary alkanes involves a Grignard reaction to create the quaternary carbon
center, followed by dehydration and hydrogenation.[5][6][7]

A potential synthetic route could involve the reaction of a Grignard reagent, such as
pentylmagnesium bromide, with a ketone, like 2-octanone. This would form the tertiary alcohol,
5-ethyl-5-methyldecan-5-ol. Subsequent dehydration of the alcohol would yield a mixture of
alkenes, which could then be hydrogenated to the final alkane product.
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General Methodology for Grignard Reaction Synthesis of a Tertiary Alcohol:

o Preparation of Grignard Reagent: In a flame-dried, three-necked flask equipped with a reflux
condenser, dropping funnel, and nitrogen inlet, magnesium turnings are placed in anhydrous
diethyl ether under a nitrogen atmosphere. The corresponding alkyl halide (e.g., 1-
bromopentane) is dissolved in anhydrous diethyl ether and added dropwise to the
magnesium suspension to initiate the formation of the Grignard reagent.[5]

o Reaction with Ketone: The ketone (e.g., 2-octanone), dissolved in anhydrous diethyl ether, is
then added dropwise to the Grignard reagent at a controlled temperature (often 0 °C). The
reaction mixture is typically stirred for several hours at room temperature to ensure complete

reaction.[6]

o Workup: The reaction is quenched by the slow addition of a saturated aqueous solution of
ammonium chloride or dilute acid. The organic layer is separated, and the aqueous layer is
extracted with diethyl ether. The combined organic extracts are washed with brine, dried over
an anhydrous salt (e.g., MgSO4), filtered, and the solvent is removed under reduced
pressure to yield the crude tertiary alcohol.[8]

The subsequent steps of dehydration and hydrogenation would follow standard organic
chemistry procedures.

Proposed Synthesis Workflow for 5-Ethyl-5-methyldecane

Step 1: Grignard Reagent Formation

Magnesium

Step 4 & 5: Dehydration & Hydrogenation

. 5-Ethyl-5-methyldecane

Step 2: Nucleophilic Addition Step 3: Protonation

+ Grignard Reagent [ r——
] Tertiary Alkoxide 1130+ (workup) -  (e.0.. H2504, heat)

+Mg
(in dry ether)

E—
Pentyl bromide

2-Octanone

Pentyimagnesium bromide
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Caption: Proposed synthesis of 5-Ethyl-5-methyldecane via a Grignard reaction.

Biological Context

There is currently no specific biological activity or signaling pathway that has been described
for 5-Ethyl-5-methyldecane in the scientific literature. The compound is listed as a useful
research chemical for organic synthesis.[9]

The only known biological context for this molecule is its identification as a volatile constituent
of Magnolia officinalis.[1][3] Magnolia officinalis is a plant used in traditional Chinese medicine,
and its bark is known to contain bioactive compounds such as magnolol and honokiol, which
have been studied for their anti-inflammatory, antioxidant, and neuroprotective properties.[10]
[11][12] However, the specific role or function of 5-Ethyl-5-methyldecane within the plant or its
potential pharmacological effects have not been elucidated.

Given the absence of known biological signaling pathways for 5-Ethyl-5-methyldecane, a
diagram illustrating its classification within hydrocarbons is provided below to fulfill the
visualization requirement.
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Chemical Classification of 5-Ethyl-5-methyldecane
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Caption: Classification of 5-Ethyl-5-methyldecane within organic compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b092373?utm_src=pdf-body-img
https://www.benchchem.com/product/b092373?utm_src=pdf-body
https://www.benchchem.com/product/b092373?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092373?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

References

e 1. 5-Ethyl-5-methyldecane | C13H28 | CID 28473 - PubChem [pubchem.ncbi.nim.nih.gov]
e 2. Page loading... [guidechem.com]

o 3. 5-Ethyl-5-methyldecane - Wikidata [wikidata.org]

e 4. dev.spectrabase.com [dev.spectrabase.com]

e 5. chemguide.co.uk [chemguide.co.uk]

e 6. Grignard Reaction in Organic Synthesis with Practice Problems - Chemistry Steps
[chemistrysteps.com]

e 7. masterorganicchemistry.com [masterorganicchemistry.com]
» 8. masterorganicchemistry.com [masterorganicchemistry.com]
e 9. pharmaffiliates.com [pharmaffiliates.com]

e 10. mdpi.com [mdpi.com]

» 11. The Cardioprotective Effect of Magnolia officinalis and Its Major Bioactive Chemical
Constituents [mdpi.com]

e 12. Magnolia Extract, Magnolol, and Metabolites: Activation of Cannabinoid CB2 Receptors
and Blockade of the Related GPR55 - PMC [pmc.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [5-Ethyl-5-methyldecane CAS number and registry
information]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b092373#5-ethyl-5-methyldecane-cas-number-and-
registry-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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